Cas no 2679943-54-3 ((1S)-5-methoxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: (1S)-5-methoxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 2679943-54-3
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 5631102
• PubChem ID: 165935645
• Update Time: 2025-06-10

(1S)-5-methoxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679943-54-3
• EN300-28290829
• (1S)-5-methoxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• Inchi： 1S/C13H12F3NO4/c1-21-9-4-2-3-8-7(9)5-6-17(10(8)11(18)19)12(20)13(14,15)16/h2-4,10H,5-6H2,1H3,(H,18,19)/t10-/m0/s1
• InChI Key： CDAVHNZCWHIYBC-JTQLQIEISA-N
• SMILES： FC(C(N1CCC2C(=CC=CC=2[C@H]1C(=O)O)OC)=O)(F)F

Computed Properties

• Exact Mass: 303.07184235g/mol
• Monoisotopic Mass: 303.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on (1S)-5-methoxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Compound Introduction: (1S)-5-methoxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2679943-54-3)

(1S)-5-methoxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, identified by its CAS number 2679943-54-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a structural motif well-documented for its biological activity and pharmacological relevance. The presence of a methoxy group at the 5-position and a 2,2,2-trifluoroacetyl moiety at the 2-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The tetrahydroisoquinoline scaffold is widely recognized for its role in various biological processes and its potential as an active pharmaceutical ingredient (API). Compounds within this class have been extensively studied for their effects on neurotransmitter systems, particularly dopamine and norepinephrine pathways. The specific configuration of (1S)-5-methoxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid suggests that it may interact with these systems in a manner distinct from other tetrahydroisoquinolines.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets. The trifluoroacetyl group in (1S)-5-methoxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid is particularly interesting because fluorinated aromatic or acyl groups often enhance metabolic stability and binding affinity. This feature makes it an attractive candidate for developing drugs with improved pharmacokinetic profiles.

In vitro studies have begun to explore the potential of this compound as a precursor or analog in the development of novel therapeutics. The methoxy group at the 5-position can influence electronic distribution and may participate in hydrogen bonding interactions with biological targets. Such interactions are critical for determining the compound's efficacy and selectivity. Preliminary experiments suggest that derivatives of this compound may exhibit properties suitable for applications in central nervous system (CNS) disorders.

The synthesis of (1S)-5-methoxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid presents an intriguing challenge due to its complex stereochemistry. The absolute configuration at the 1-position (S-configured) must be precisely controlled to ensure biological activity. Advances in asymmetric synthesis techniques have made it increasingly feasible to produce enantiomerically pure forms of such chiral compounds. These techniques often involve catalytic methods or enzymatic resolutions that are highly efficient and scalable.

One of the most compelling aspects of this compound is its potential as a tool for understanding disease mechanisms. Tetrahydroisoquinolines are known to modulate various signaling pathways involved in neurodegeneration and inflammation. By studying the effects of (1S)-5-methoxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid on these pathways in model systems such as cell cultures or animal models, researchers can gain insights into how these pathways contribute to disease development.

The trifluoroacetyl group not only enhances binding affinity but also introduces lipophilicity into the molecule. This balance between lipophilicity and polarizability is crucial for drug-like properties such as solubility and membrane permeability. Optimizing these properties can significantly improve drug delivery systems and bioavailability.

As research continues to uncover new biological functions of tetrahydroisoquinolines and their derivatives, compounds like (1S)-5-methoxy-2-(2,2,2-trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid are likely to play a pivotal role in developing next-generation therapeutics. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize their potential.

The integration of high-throughput screening technologies with structure-based drug design has accelerated the process of identifying promising candidates like this one. By rapidly testing thousands of compounds for their biological activity against specific targets, (1S)-5-methoxy-... can be quickly validated or refined based on empirical data.

In conclusion,(1S)-5-methoxy..., with its CAS number 2679943..., represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable asset in the quest to develop novel therapeutics targeting neurological disorders among other conditions. Continued research into its synthesis, pharmacological properties,and potential applications will undoubtedly yield further insights into its therapeutic promise.